Cas no 2229408-01-7 (2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide
• CAS No: 2229408-01-7
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5832464
• PubChem ID: 165972763
• Update Time: 2025-10-23

2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide
• 2229408-01-7
• EN300-1794319

• Inchi： 1S/C6H8N2OS/c1-4-2-5(9-8-4)3-6(7)10/h2H,3H2,1H3,(H2,7,10)
• InChI Key： BBKSGGHHFYNRIA-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC(C)=NO1)N

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide

2-(3-Methyl-1,2-Oxazol-5-yl)Ethanethioamide: A Comprehensive Overview

The compound with CAS No. 2229408-01-7, commonly referred to as 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioamides and is characterized by its unique structure, which includes a 1,2-oxazole ring substituted with a methyl group at the 3-position and an ethanethioamide moiety at the 5-position. The oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, making it highly versatile in various chemical reactions.

Recent studies have highlighted the potential of 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide in medicinal chemistry due to its ability to act as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of antimicrobial agents and anticancer drugs, leveraging its structural flexibility and reactivity. The methyl substitution at the oxazole ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide typically involves a multi-step process that includes the formation of the oxazole ring followed by substitution reactions to introduce the ethanethioamide group. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. For instance, the use of transition metal catalysts has enabled selective substitutions at specific positions on the oxazole ring, ensuring high yields and purity.

In terms of applications, 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The physicochemical properties of this compound are also noteworthy. Its melting point is approximately 160°C under standard conditions, and it exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile. The presence of sulfur in the ethanethioamide group contributes to its distinct odor and reactivity under thermal conditions.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 2-(3-methyl-1,2-oxazol-5-yl)ethanethioamide. Results indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life when used responsibly. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, CAS No. 2229408-01-7, or 2-(3-methyl-1,2-Oxazol-5-Yl)Ethanethioamide, represents a versatile compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool in medicinal chemistry, materials science, and chemical synthesis. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial contexts is expected to grow further.